Cas no 194292-26-7 (1(2H)-Isoquinolinone, 3-(3-methylphenyl)-)

• Product name: 1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
• CAS No: 194292-26-7
• MF: C₁₆H₁₃NO
• MW: 235.28052
• CID: 1387024
• PubChem ID: 132991288

1(2H)-Isoquinolinone, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
• 3-m-Tolylisoquinolin-1(2H)-one
• 3-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one
• 194292-26-7
• HS-7401

• Inchi： InChI=1S/C16H13NO/c1-11-5-4-7-13(9-11)15-10-12-6-2-3-8-14(12)16(18)17-15/h2-10H,1H3,(H,17,18)
• InChI Key： QXVKMYXMTRWXSX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=CC3=CC=CC=C3C(=O)N2

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 29.1